2-Acetamido-5-nitroresorcinol ditosylate

• CAS RN: 88172-86-5
• Molecular Formula: C22H20N2O9S2
• Molecular Weight: 520.5 g/mol
• IUPAC Name: [2-acetamido-3-(4-methylphenyl)sulfonyloxy-5-nitrophenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C22H20N2O9S2/c1-14-4-8-18(9-5-14)34(28,29)32-20-12-17(24(26)27)13-21(22(20)23-16(3)25)33-35(30,31)19-10-6-15(2)7-11-19/h4-13H,1-3H3,(H,23,25)
• InChI Key: DCPWLQKZSIGHNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=CC(=C2NC(=O)C)OS(=O)(=O)C3=CC=C(C=C3)C)[N+](=O)[O-]

Description

2-Acetamido-5-nitroresorcinol ditosylate is a useful research compound. Its molecular formula is C22H20N2O9S2 and its molecular weight is 520.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-acetamidoresorcinol ditosylate (11.9 g, 0.025 mole) in acetic anhydride (75 ml) was cooled to below 15° C. Meanwhile, nitric acid (1.9 ml, 0.029 mole) was slowly added to cold acetic anhydride (20 ml) with stirring so that the temperature did not exceed 25° C. The nitric acid solution was then added to the cold acetanalide solution. Finally, the sulfuric acid (0.75 ml) was added. The mixture was stirred an additional six hours, during which time the reaction temperature rose to 30° C. The mixture was pured into ice water (1500 ml) and stirred one hour. The resulting precipitate was collected, air dried, and recrystalllized from isopropyl alcohol (100 ml) to yield a tan crystallline solid (9.9 g, 76.0 percent). TLC showed the product to be pure.